Cas no 2150783-89-2 (3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol)

• Product Name: 3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol
• CAS No: 2150783-89-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5965210
• PubChem ID: 165506936
• Update Time: 2025-10-21

3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol
• EN300-1294213
• 2150783-89-2
• 3-[2-amino-1-(2-methylcyclopropyl)ethoxy]propan-1-ol

• Inchi： 1S/C9H19NO2/c1-7-5-8(7)9(6-10)12-4-2-3-11/h7-9,11H,2-6,10H2,1H3
• InChI Key： VVUHFXBMSWBHAP-UHFFFAOYSA-N
• SMILES： O(CCCO)C(CN)C1CC1C

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol

Comprehensive Overview of 3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol (CAS No. 2150783-89-2)

In the realm of organic chemistry and pharmaceutical research, 3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol (CAS No. 2150783-89-2) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and aminoethoxy functional groups, offers a versatile scaffold for drug discovery and development. Researchers are particularly drawn to its potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating metabolic and neurological disorders.

The structural complexity of 3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol allows for interactions with various biological pathways. Its 2-methylcyclopropyl moiety enhances metabolic stability, a feature highly sought after in the design of small-molecule therapeutics. Recent studies suggest its relevance in modulating enzyme activity, aligning with the growing demand for precision medicine. This compound's chiral centers also make it a candidate for asymmetric synthesis, a trending area in green chemistry.

From a synthetic perspective, CAS No. 2150783-89-2 poses intriguing challenges and opportunities. The incorporation of its ethoxypropan-1-ol segment requires advanced techniques like microwave-assisted synthesis or flow chemistry, both of which are frequently searched topics in AI-driven research platforms. These methods not only improve yield but also reduce environmental impact, addressing the sustainability concerns prevalent in today's scientific community.

Analytical characterization of 3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol often involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), tools that dominate discussions in analytical chemistry forums. Its logP value and solubility profile are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) studies, a recurring theme in drug development queries.

Beyond pharmaceuticals, this compound's hydrogen-bonding capacity sparks interest in material science, particularly for designing supramolecular assemblies. Such applications resonate with searches around smart materials and nanotechnology, highlighting its interdisciplinary appeal. Patent databases reveal incremental innovations leveraging its core structure, further validating its commercial potential.

In conclusion, 3-2-amino-1-(2-methylcyclopropyl)ethoxypropan-1-ol (CAS No. 2150783-89-2) represents a nexus of synthetic ingenuity and biological relevance. Its alignment with trending scientific inquiries—from GPCR drug discovery to green synthesis—ensures its continued prominence in research pipelines worldwide.